Cas no 61920-58-9 (1H-Indazole, 5,6-dimethyl-4,7-dinitro-)

1H-Indazole, 5,6-dimethyl-4,7-dinitro- structure
61920-58-9 structure
Product Name:1H-Indazole, 5,6-dimethyl-4,7-dinitro-
CAS No:61920-58-9
MF:C9H8N4O4
MW:236.1842212677
CID:463088
PubChem ID:20315836
Update Time:2025-04-19

1H-Indazole, 5,6-dimethyl-4,7-dinitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole, 5,6-dimethyl-4,7-dinitro-
    • 5,6-dimethyl-4,7-dinitro-1H-indazole
    • 4,7-dinitro-5,6-dimethylindazole
    • DTXSID00605059
    • SCHEMBL11604638
    • HDTZZBBDLJGAMK-UHFFFAOYSA-N
    • 61920-58-9
    • Inchi: 1S/C9H8N4O4/c1-4-5(2)9(13(16)17)7-6(3-10-11-7)8(4)12(14)15/h3H,1-2H3,(H,10,11)
    • InChI Key: HDTZZBBDLJGAMK-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C2=C(C=NN2)C(=C(C)C=1C)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 236.05464
  • Monoisotopic Mass: 236.05455475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 120Ų

Experimental Properties

  • PSA: 114.96
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd